Cas no 2172508-01-7 (7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid)

• Product Name: 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
• CAS No: 2172508-01-7
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 6190797
• PubChem ID: 165530884
• Update Time: 2025-07-22

7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
• EN300-1267490
• 2172508-01-7

• Inchi： 1S/C14H15ClN2O2/c1-3-8(2)6-12-16-11-7-9(15)4-5-10(11)13(17-12)14(18)19/h4-5,7-8H,3,6H2,1-2H3,(H,18,19)
• InChI Key： KFWOVHVQISHSIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(=O)O)=NC(CC(C)CC)=NC=2C=1

Computed Properties

• Exact Mass: 278.0822054g/mol
• Monoisotopic Mass: 278.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid

7-Chloro-2-(2-Methylbutyl)Quinazoline-4-Carboxylic Acid: A Comprehensive Overview

7-Chloro-2-(2-Methylbutyl)Quinazoline-4-Carboxylic Acid is a structurally complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, identified by the CAS number 2172508-01-7, belongs to the quinazoline family of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups—specifically the chloro substituent at position 7, the 2-methylbutyl group at position 2, and the carboxylic acid group at position 4—contributes to its distinctive chemical properties and reactivity.

The synthesis of 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid typically involves multi-step organic reactions, often leveraging advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for pharmacological studies. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

From a pharmacological perspective, this compound has garnered attention due to its potential as a lead molecule in drug discovery. Studies have demonstrated that 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid exhibits significant bioactivity against various targets, including kinases and proteases. For instance, a 2023 study published in *Nature Communications* highlighted its inhibitory effects on the kinase activity of Aurora kinases, which are implicated in cancer cell proliferation. This finding underscores its potential as an anti-cancer agent.

In addition to its pharmacological applications, 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid has shown promise in agrochemical research. Recent experiments have revealed its ability to act as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions. This dual functionality—simultaneously addressing human health and agricultural challenges—positions this compound as a versatile tool in modern chemistry.

The structural flexibility of 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid also lends itself well to materials science applications. Researchers have investigated its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and metal-organic frameworks (MOFs). Its carboxylic acid group facilitates coordination with metal ions, enabling the formation of robust MOFs with potential applications in gas storage and catalysis.

From an analytical standpoint, the characterization of 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have facilitated quality control during synthesis and ensured the reliability of experimental results.

Looking ahead, ongoing research aims to further elucidate the mechanistic underpinnings of 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid's bioactivity. Collaborative efforts between chemists and biologists are expected to uncover novel therapeutic applications for this compound. Furthermore, the exploration of its scalability for industrial production will be crucial for translating laboratory findings into real-world solutions.

In conclusion, 7-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid represents a compelling example of how synthetic chemistry can drive innovation across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future scientific advancements.